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Compound of Interest

Compound Name: Pentylcyclopropane

Cat. No.: B14749310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentylcyclopropane, a mono-alkyl substituted cyclopropane, serves as a fundamental model

for understanding the influence of the cyclopropyl group on the physical and chemical

characteristics of aliphatic hydrocarbons. The inherent ring strain of the cyclopropane moiety

imparts unique properties that differentiate it from its acyclic and larger-ring cycloalkane

counterparts. This technical guide provides a comprehensive overview of the known physical

and chemical properties of pentylcyclopropane, including detailed experimental protocols for

its synthesis and characteristic reactions, and a summary of its spectroscopic data.

Physical Properties of Pentylcyclopropane
The physical properties of pentylcyclopropane are summarized in the table below. These

properties are critical for its handling, purification, and use in various chemical applications.
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Property Value Reference

Molecular Formula C₈H₁₆ --INVALID-LINK--

Molecular Weight 112.21 g/mol --INVALID-LINK--

Boiling Point 128-129 °C --INVALID-LINK--

Density 0.7427 g/cm³ --INVALID-LINK--

Refractive Index Not available

Solubility
Insoluble in water; soluble in

organic solvents.

General property of

hydrocarbons

Kovats Retention Index
812.2, 813.4, 813, 812 (non-

polar column)
--INVALID-LINK--

Chemical Properties and Reactivity
The chemical reactivity of pentylcyclopropane is largely dictated by the strained three-

membered ring, which can undergo ring-opening reactions under various conditions.

Additionally, the pentyl chain can undergo reactions typical of alkanes.

Synthesis of Pentylcyclopropane
The most common and efficient method for the synthesis of pentylcyclopropane is the

Simmons-Smith reaction, which involves the cyclopropanation of an alkene.[1] In this case, 1-

octene is the logical precursor.

This protocol describes a general procedure for the Simmons-Smith reaction, which can be

adapted for the synthesis of pentylcyclopropane from 1-octene.[2]

Materials:

1-Octene

Diiodomethane (CH₂I₂)

Zinc-copper couple (Zn-Cu) or Diethylzinc (Et₂Zn)
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Anhydrous diethyl ether or dichloromethane

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Preparation of the Simmons-Smith Reagent: In a flame-dried, three-necked round-bottom

flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, a suspension

of zinc-copper couple (1.2 equivalents) in anhydrous diethyl ether is prepared. A small crystal

of iodine can be added to activate the zinc. A solution of diiodomethane (1.1 equivalents) in

anhydrous diethyl ether is added dropwise to the suspension with stirring. The mixture is

gently refluxed for 30 minutes to form the organozinc carbenoid, iodomethylzinc iodide

(ICH₂ZnI).[3][4]

Cyclopropanation: The reaction mixture is cooled to room temperature, and a solution of 1-

octene (1.0 equivalent) in anhydrous diethyl ether is added dropwise. The mixture is then

stirred at room temperature for several hours or until the reaction is complete (monitored by

GC).

Work-up: The reaction is quenched by the slow addition of saturated aqueous ammonium

chloride solution. The resulting mixture is filtered to remove unreacted zinc. The organic

layer is separated, and the aqueous layer is extracted with diethyl ether. The combined

organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the

solvent is removed by rotary evaporation.

Purification: The crude pentylcyclopropane is purified by fractional distillation.
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1-Octene

Pentylcyclopropane

Cyclopropanation

Simmons-Smith Reagent (CH2I2, Zn-Cu)

Pentylcyclopropane

Catalytic Hydrogenation Free-Radical Halogenation

Pentylcyclopropane

n-Octane

H2, Pd/C
(Ring Opening)

Bromopentylcyclopropane isomers

NBS, UV light
(Chain Halogenation)
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Sample Preparation

GC-MS Analysis

Data Analysis

Pentylcyclopropane Sample

GC Inlet

GC Column
(Separation)

MS Detector
(Ionization & Detection)

Chromatogram
(Retention Time)

Mass Spectrum
(Fragmentation Pattern)

Structure Elucidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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